Cas no 1797143-80-6 (1-(2,6-difluorobenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine)

• Product Name: 1-(2,6-difluorobenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine
• CAS No: 1797143-80-6
• MF: C₁₅H₁₂F₃NO₄S₂
• MW: 391.385292053223
• CID: 5370519
• Update Time: 2025-06-08

1-(2,6-difluorobenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)sulfonyl-3-(4-fluorophenyl)sulfonylazetidine
• 1-(2,6-difluorobenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine

• Inchi： 1S/C15H12F3NO4S2/c16-10-4-6-11(7-5-10)24(20,21)12-8-19(9-12)25(22,23)15-13(17)2-1-3-14(15)18/h1-7,12H,8-9H2
• InChI Key： UVKVFEPPAOZTGY-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(F)C=CC=C2F)(=O)=O)CC(S(C2=CC=C(F)C=C2)(=O)=O)C1

Additional information on 1-(2,6-difluorobenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine

The Synthesis and Applications of 1-(2,6-Difluorobenzenesulfonyl)-3-(4-Fluorobenzenesulfonyl)Azetidine (CAS No. 1797143-80-6)

Recent advancements in heterocyclic chemistry have highlighted the significance of azetidine-based compounds as promising scaffolds for drug discovery programs targeting complex biological pathways. Among these, the compound 1-(2,6-difluorobenzenesulfonyl)-3-(4-fluorobenzenesulfonyl)azetidine (CAS 1797143-80-6) has emerged as a particularly intriguing molecule due to its unique structural features and pharmacological potential. This tetrasubstituted azetidine core incorporates two distinct aromatic sulfonyl groups, with fluorine substitutions strategically positioned to modulate physicochemical properties critical for drug development.

Synthetic studies published in the Journal of Medicinal Chemistry (2023) revealed an optimized Ullmann-type coupling protocol for constructing this compound's sulfonamide linkages under mild reaction conditions. Researchers demonstrated that employing palladium(II) acetate as a catalyst with a ligand system comprising 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) enabled efficient formation of the azetidine framework while maintaining stereochemical integrity. This method represents a significant improvement over earlier protocols that required harsher reagents and longer reaction times, underscoring its utility in large-scale synthesis efforts.

Bioactivity screening conducted by pharmaceutical researchers at Stanford University revealed compelling results when this compound was tested against a panel of kinases involved in oncogenic signaling pathways. In vitro assays demonstrated submicromolar IC₅₀ values against both wild-type and drug-resistant variants of the BCR-Abl tyrosine kinase, a key therapeutic target in chronic myeloid leukemia (CML). Fluorescence polarization assays further indicated that the molecule binds selectively to the ATP-binding pocket of this enzyme with an affinity comparable to imatinib but without cross-reactivity against off-target kinases like Src or Lck.

Structural analysis using X-ray crystallography elucidated how the fluorinated sulfonyl groups contribute to this selectivity profile. The 2,6-difluoro substituents on one benzene ring create a hydrophobic pocket that stabilizes interactions with specific residues within the kinase active site, while the 4-fluoro substitution on the second aromatic group introduces electrostatic interactions with arginine residues critical for substrate recognition. Computational docking studies confirmed these observations, predicting that these fluorine atoms form optimal van der Waals contacts without inducing unfavorable steric hindrance.

In preclinical pharmacokinetic evaluations performed in murine models, oral administration showed favorable absorption characteristics with an oral bioavailability of approximately 58% at 5 mg/kg doses. Metabolic stability assays using liver microsomes from multiple species indicated minimal phase I metabolism through cytochrome P450 enzymes, which is advantageous for avoiding drug-drug interactions commonly associated with hepatic metabolizing pathways. Tissue distribution studies revealed preferential accumulation in solid tumor xenografts compared to normal tissues, suggesting potential for targeted delivery mechanisms.

The most recent breakthrough comes from collaborative research between Harvard Medical School and Merck KGaA, where this compound demonstrated synergistic effects when combined with checkpoint inhibitors in triple-negative breast cancer models. Co-administration at subtherapeutic doses resulted in tumor growth inhibition exceeding 85% through dual mechanisms: direct inhibition of survival signaling pathways and upregulation of PD-L1 expression on tumor-associated macrophages, enhancing immune cell infiltration into tumor microenvironments.

Safety pharmacology studies using non-human primates established a wide therapeutic window with no observable adverse effects up to 50 mg/kg doses over four-week treatment periods. Cardiac safety profiles were particularly notable, showing no QT prolongation effects often seen with kinase inhibitors containing planar aromatic systems - an attribute attributed to the azetidine core's conformational restrictions preventing unwanted interactions with hERG channels.

Ongoing Phase I clinical trials are currently evaluating dose escalation regimens in patients with refractory solid tumors using positron emission tomography (PET) imaging tracers conjugated to this compound's molecular framework. Early pharmacodynamic data indicates rapid tumor penetration and sustained retention within malignant tissues beyond 72 hours post-administration - characteristics highly desirable for anti-cancer agents aiming to disrupt repair mechanisms during chemotherapy cycles.

Structural analogs incorporating trifluoromethyl substitutions on the benzene rings are now being synthesized using microwave-assisted Suzuki coupling methods to explore structure-activity relationships further. Preliminary data suggests that increasing fluorine substitution density enhances blood-brain barrier penetration while maintaining kinase selectivity - opening new possibilities for neuro-oncology applications previously limited by poor CNS distribution of existing therapies.

This compound's unique combination of biochemical properties positions it at the forefront of next-generation kinase inhibitor development programs targeting both solid tumors and hematologic malignancies. Its structural design principles - integrating fluorinated sulfonyl groups onto an azetidine scaffold - are now being applied across multiple therapeutic areas including autoimmune disorders where selective kinase modulation could provide unprecedented clinical benefits without compromising safety profiles.